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Compound of Interest

Compound Name: Methyl 3-boronobenzoate

Cat. No.: B135663

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-boronobenzoate, also known as 3-(Methoxycarbonyl)phenylboronic acid, is a
versatile organic compound that serves as a crucial building block in synthetic and medicinal
chemistry. Its unique structure, featuring both a methyl ester and a boronic acid functional
group on a benzene ring, makes it a valuable reagent for the construction of complex molecular
architectures, particularly in the realm of drug discovery and development. This guide provides
a comprehensive overview of its chemical properties, safety data, synthesis, and applications,
with a focus on its utility for researchers and professionals in the pharmaceutical sciences.

Chemical and Physical Properties

Methyl 3-boronobenzoate is a white to off-white crystalline powder. A summary of its key
physical and chemical properties is presented in the table below.
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Property Value Reference
CAS Number 99769-19-4 [11[2]
Molecular Formula CsH9BOa4 [1][2]
Molecular Weight 179.97 g/mol [11[2]
Melting Point 205-208 °C [3114]
Boiling Point 359.9 °C at 760 mmHg [4]
Density 1.25 g/cm3 [4]
Flash Point 171.5°C [4]
Water Solubility Reacts with water [4]
Appearance White to off-white powder [4]
Storage Refrigerator (+4°C) [4]

Safety and Handling

Methyl 3-boronobenzoate requires careful handling in a laboratory setting. It is classified as
an irritant and should be used with appropriate personal protective equipment (PPE).

GHS Hazard Information

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye ” H319: Causes serious eye
irritation irritation

Specific target organ toxicity — )
] ] H335: May cause respiratory
single exposure (Respiratory 3 S
o irritation
tract irritation)

GHS Pictograms

l=.Exclamation mark pictogram
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Precautionary Statements

A comprehensive list of precautionary statements for the safe handling of Methyl 3-
boronobenzoate is provided below.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/product/b135663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/ eye protection/ face
protection.
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel

P312

unwell.

If skin irritation occurs: Get medical
P332 + P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337 + P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

First Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid.

Experimental Protocols
Synthesis of Methyl 3-boronobenzoate

A common synthetic route to Methyl 3-boronobenzoate involves the lithiation of a protected
bromobenzoate followed by reaction with a borate ester and subsequent hydrolysis. A
representative experimental protocol is detailed below.

Reaction Scheme:

Methyl 3-bromobenzoate L. n-Buli, THE, -78 °C > Intermediate_1

2. B(OiPr)s > Intermediate_2 3. HCl (a > Methyl 3-boronobenzoate

Click to download full resolution via product page

Synthesis of Methyl 3-boronobenzoate.

Materials:

Methyl 3-bromobenzoate

Anhydrous Tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Triisopropyl borate (B(O-iPr)3)
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Hydrochloric acid (HCI), aqueous solution

Diethyl ether

Magnesium sulfate (MgSOa)

Dry ice/acetone bath

Procedure:

A solution of methyl 3-bromobenzoate (1 equivalent) in anhydrous THF is cooled to -78 °C
under an inert atmosphere (e.g., argon or nitrogen).

e n-Butyllithium (1.1 equivalents) is added dropwise to the solution, maintaining the
temperature at -78 °C. The reaction mixture is stirred at this temperature for 1 hour.

 Triisopropyl borate (1.2 equivalents) is then added dropwise, and the reaction is allowed to
slowly warm to room temperature and stirred overnight.

e The reaction is quenched by the slow addition of aqueous HCI.

e The aqueous layer is extracted with diethyl ether. The combined organic layers are washed
with brine, dried over anhydrous MgSOQa, filtered, and concentrated under reduced pressure.

e The crude product is purified by recrystallization or column chromatography to afford Methyl
3-boronobenzoate.

Suzuki-Miyaura Cross-Coupling Reaction

Methyl 3-boronobenzoate is a key substrate in Suzuki-Miyaura cross-coupling reactions to
form biaryl compounds, which are prevalent motifs in many pharmaceutical agents.

General Workflow for a Suzuki-Miyaura Coupling Reaction:
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Reaction Setup

Combine Aryl Halide,
Methyl 3-boronobenzoate,
and Base in Solvent

Y

Degas the reaction mixture

Y

Add Palladium Catalyst
and Ligand

Reaction
Y

Heat the reaction mixture
(e.g., 80-100 °C)

A4

Monitor reaction progress
by TLC or LC-MS

Work-up and Purification
Y

Cool to room temperature

Y

Aqueous work-up
(e.g., extraction with an
organic solvent)

Y

Dry organic layer and
concentrate

Y
Purify by column
chromatography or
recrystallization
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Suzuki-Miyaura Coupling Workflow.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b135663?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Typical Experimental Protocol:

» To areaction vessel are added the aryl halide (1 equivalent), Methyl 3-boronobenzoate
(1.2 equivalents), a base such as potassium carbonate (K2COs) or cesium carbonate
(Cs2C0:s) (2-3 equivalents), and a suitable solvent (e.g., dioxane, toluene, or DMF/water
mixture).

e The mixture is degassed by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes.
e A palladium catalyst, such as Pd(PPhs)a or PdClz(dppf), and a ligand (if required) are added.

e The reaction mixture is heated to the desired temperature (typically 80-120 °C) and stirred
until the starting material is consumed, as monitored by TLC or LC-MS.

e Upon completion, the reaction is cooled to room temperature, diluted with water, and
extracted with an organic solvent (e.g., ethyl acetate).

e The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or
magnesium sulfate, filtered, and concentrated under reduced pressure.

e The crude product is purified by flash column chromatography or recrystallization to yield the
desired biaryl compound.

Applications in Drug Discovery and Development

The boronic acid functionality of Methyl 3-boronobenzoate makes it an invaluable tool for
introducing a phenyl ring with a versatile methyl ester handle into a target molecule. This is
particularly relevant in the construction of biaryl structures, which are common
pharmacophores in a wide range of therapeutic agents. The methyl ester can be readily
hydrolyzed to the corresponding carboxylic acid or converted to other functional groups,
providing a point for further molecular elaboration.

While specific, publicly available case studies detailing the use of Methyl 3-boronobenzoate in
the development of a marketed drug are limited, its role as a building block is evident in the
patent literature for the synthesis of various biologically active compounds. For instance,
derivatives of Methyl 3-boronobenzoate are explored as intermediates in the synthesis of
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inhibitors for various enzymes and receptors implicated in diseases such as cancer and
inflammatory disorders.

Logical Relationship in Drug Discovery:

Methyl 3-boronobenzoate
(Building Block)

Suzuki-Miyaura
Cross-Coupling
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. ompound
(e.g., ester hydrolysis)

Aryl Halide
(Scaffold)

Click to download full resolution via product page

Role in Medicinal Chemistry.

Conclusion

Methyl 3-boronobenzoate is a key synthetic intermediate with significant potential in the fields
of organic synthesis and medicinal chemistry. Its utility in forming carbon-carbon bonds through
palladium-catalyzed cross-coupling reactions, combined with the versatility of its methyl ester
functionality, makes it a valuable tool for the construction of complex molecules with potential
therapeutic applications. Adherence to proper safety protocols is essential when handling this
compound. This guide provides a foundational understanding for researchers and drug
development professionals to effectively and safely utilize Methyl 3-boronobenzoate in their
work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 3-
boronobenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135663#methyl-3-boronobenzoate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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